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Compound of Interest

Compound Name: IR-1061

Cat. No.: B1513450

This document provides critical safety protocols and logistical guidance for researchers,
scientists, and drug development professionals working with IR-1061, a near-infrared
fluorescent organic dye. Adherence to these procedures is essential to ensure a safe
laboratory environment and prevent potential hazards.

Personal Protective Equipment (PPE) and Safety
Precautions

When handling IR-1061, which is classified as a skin and eye irritant and may cause respiratory
irritation, specific personal protective equipment is mandatory.[1] The following table
summarizes the required PPE and other essential safety information.
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Category

Item

Specification

Purpose

Eye Protection

Safety Glasses with
Side Shields

ANSI Z87.1 approved

Protects against
splashes and airborne

particles.

Required for

protection against

Provides a seal

Goggles o around the eyes for
liquid splashes and .
) enhanced protection.
chemical vapors.
To be worn in addition )
) Protects the entire
Face Shield to safety glasses or

goggles.

face from splashes.[2]

Hand Protection

Disposable Nitrile

Gloves

Minimum requirement

Provides protection
from incidental
contact. Must be
removed immediately

after contact.[2]

Double Nitrile Gloves
or Silver Shield

Gloves

For tasks with higher

risk of exposure

Offers additional

protection for hands.

[2]

Type N95 (US) or

Prevents inhalation of

Respiratory Protection  Dust Mask ) the powder form of IR-
equivalent
1061.[1]
Protects skin and
Body Protection Laboratory Coat Standard personal clothing from

contamination.

Long Pants and

Closed-Toe Shoes

Standard laboratory

attire

Ensures no exposed
skin on the lower body
and feet.[2]

Hazard Classifications:

o Eye Irritation: Category 2[1]
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Skin Irritation: Category 2[1]

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory system)[1]

Operational Plan: Handling IR-1061

T

he following step-by-step procedure outlines the safe handling of IR-1061 from receipt to use

in experimental protocols.

[EEN

. Preparation and Weighing:

Conduct all manipulations of powdered IR-1061 within a certified chemical fume hood to
minimize inhalation risk.

Before handling, ensure all required PPE is correctly worn.

Use a dedicated, clean weighing vessel and tools.

Carefully weigh the desired amount of IR-1061, avoiding the creation of dust.
. Dissolving the Compound:

IR-1061 is a hydrophobic molecule.[3]

Consult relevant literature or experimental protocols for the appropriate solvent. A common
solvent mentioned for preparation is acetonitrile (ACN).[3]

Add the solvent to the weighed IR-1061 in a fume hood.
Ensure the container is securely capped before mixing.
. Use in Experiments:

All procedures involving IR-1061 should be performed in a well-ventilated area, preferably a
fume hood.

Avoid direct contact with skin, eyes, and clothing.
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 In case of accidental contact, immediately follow the first aid measures outlined in the Safety
Data Sheet.

Disposal Plan

Proper disposal of IR-1061 and associated waste is crucial to prevent environmental
contamination and ensure regulatory compliance.

1. Waste Segregation:

e Collect all waste contaminated with IR-1061, including unused product, empty containers,
and contaminated disposables (e.g., gloves, weighing paper), in a designated, labeled
hazardous waste container.

e Do not mix with other waste streams unless explicitly permitted by your institution's
environmental health and safety (EHS) office.

2. Container Labeling:

o Clearly label the hazardous waste container with "Hazardous Waste" and the full chemical
name: "4-[2-[2-Chloro-3-[(2,6-diphenyl-4H-thiopyran-4-ylidene)ethylidene]-1-cyclohexen-1-
yllethenyl]-2,6-diphenylthiopyrylium tetrafluoroborate™.[1]

 Include the hazard characteristics (Irritant).
3. Final Disposal:

» Arrange for the disposal of the hazardous waste through your institution's EHS office or a
licensed hazardous waste disposal contractor.

Follow all local, state, and federal regulations for the disposal of chemical waste.

Experimental Workflow Visualization

The following diagram illustrates the standard operational workflow for handling IR-1061 in a
laboratory setting.
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Caption: Workflow for safe handling of IR-1061.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
IR-1061]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1513450#personal-protective-equipment-for-
handling-ir-1061]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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